Cas no 2227873-02-9 (rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227873-02-9
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6378881
• PubChem ID: 165794800
• Update Time: 2025-08-03

rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1908968
• rac-[(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227873-02-9

• Inchi： 1S/C12H15BrClN/c1-12(2)9(6-15)11(12)8-5-7(14)3-4-10(8)13/h3-5,9,11H,6,15H2,1-2H3/t9-,11-/m0/s1
• InChI Key： GOERPABRSZXDDZ-ONGXEEELSA-N
• SMILES： BrC1C=CC(=CC=1[C@H]1[C@H](CN)C1(C)C)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Analysis of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227873-02-9)

The compound rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227873-02-9) is a highly specialized chiral molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylmethanamine core and substituted aromatic ring, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its stereochemical complexity and potential bioactive properties.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine has surged, driven by advancements in asymmetric synthesis and targeted drug development. The presence of both bromo and chloro substituents on the phenyl ring enhances its reactivity, making it valuable for cross-coupling reactions in medicinal chemistry. This aligns with current trends in precision medicine, where researchers seek structurally diverse compounds for high-throughput screening.

The 2,2-dimethylcyclopropyl moiety in this molecule contributes to its conformational rigidity, a property highly sought after in drug design to improve target selectivity. Pharmaceutical scientists are particularly interested in how this structural feature might influence the compound's pharmacokinetic profile. Recent publications have highlighted similar cyclopropane-containing compounds as promising candidates for addressing drug resistance challenges in therapeutic development.

From a synthetic chemistry perspective, the preparation of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine presents interesting challenges that have attracted attention in organic chemistry forums. The stereoselective formation of the cyclopropane ring adjacent to a chiral center remains an active area of research, with many chemists searching for optimized synthetic routes to this class of compounds. This has led to numerous discussions about the most efficient protecting group strategies for the methanamine functionality during synthesis.

Analytical characterization of CAS No. 2227873-02-9 requires advanced techniques such as chiral HPLC and X-ray crystallography to confirm its stereochemical purity. The pharmaceutical industry's growing emphasis on enantiomeric purity has made proper characterization of such compounds a hot topic in quality control circles. Recent advancements in analytical instrumentation have significantly improved the ability to study these complex molecular structures in detail.

Environmental and stability studies of rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine have gained importance as regulatory requirements become more stringent. Researchers are investigating its degradation pathways and potential metabolites, which aligns with the current focus on green chemistry and sustainable pharmaceutical development. These studies are crucial for understanding the compound's long-term storage conditions and handling requirements.

The potential biological activities of this compound have sparked interest in academic and industrial research laboratories. While specific applications are still under investigation, similar structures have shown promise in various therapeutic areas. This has led to increased patent activity surrounding cyclopropane-containing compounds, with many researchers searching for novel derivatives with improved properties.

In the field of material science, the unique electronic properties imparted by the bromo-chloro-phenyl substitution pattern make CAS No. 2227873-02-9 interesting for advanced material development. Recent studies have explored how such aromatic systems might contribute to the development of organic semiconductors or liquid crystal materials, reflecting the growing interdisciplinary applications of complex organic molecules.

Supply chain considerations for rac-(1R,3R)-3-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine have become increasingly important as demand grows. Many pharmaceutical companies are searching for reliable sources of high-purity chiral intermediates, creating opportunities for specialized chemical suppliers. This has led to discussions about scalable synthesis methods and quality control standards in fine chemical production.

Future research directions for this compound likely include detailed structure-activity relationship studies and further exploration of its synthetic utility. The scientific community continues to show strong interest in such structurally complex molecules as tools for understanding molecular recognition and biological interactions. As computational chemistry methods advance, virtual screening of similar compounds has become a popular approach in early drug discovery.